Cas no 477872-00-7 (Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate)

• Product Name: Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate
• CAS No: 477872-00-7
• CID: 4652857
• Update Time: 2025-06-29

Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate

Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate

Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate is a highly specialized organic compound with the CAS registry number 477872-00-7. This compound belongs to the class of methyl esters and features a unique structure that combines a benzene ring with a pyrrole moiety, making it an intriguing subject for both academic and industrial research. The molecule's design allows for potential applications in drug delivery systems, catalytic processes, and advanced materials science.

The core structure of this compound consists of a benzene ring substituted at the para position with a carboxylic acid methyl ester group. Attached to this benzene ring is an amino group that is further connected to a 2-(1-methylpyrrolidin-2-one) acetyl group. This arrangement creates a molecule with significant structural complexity, which is often desirable in pharmaceutical and biotechnological applications. The presence of the pyrrole ring introduces additional electronic and steric effects, enhancing the compound's reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the potential of Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate in the field of drug delivery. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. The compound's ability to form stable complexes with various therapeutic agents has been demonstrated in vitro, suggesting its potential as a versatile drug carrier in future medicinal formulations.

In addition to its pharmaceutical applications, this compound has shown promise in catalytic chemistry. The pyrrole moiety within its structure has been found to act as a Lewis acid catalyst in certain organic transformations, such as aldol reactions and Michael additions. This property makes it an attractive candidate for use in green chemistry initiatives, where the development of sustainable catalysts is a priority.

From a synthetic perspective, Methyl 4-{2-(1-methyl-1H-pyrrol-2-yl)-2-oxoacetylamino}benzenecarboxylate can be synthesized via a multi-step process involving nucleophilic acyl substitution and condensation reactions. The synthesis typically begins with the preparation of the pyrrole-containing acetyl chloride intermediate, which is then subjected to nucleophilic attack by an amino-substituted benzoic acid methyl ester. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

The stability and shelf life of this compound are critical considerations for its practical applications. Studies have shown that Methyl 4-{2-(1-methyl-1H-pyrrol-2-one)}benzenecarboxylate exhibits good stability under ambient conditions, provided it is stored in a dry environment away from light. However, exposure to moisture or prolonged heating can lead to degradation, necessitating careful handling during storage and transportation.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. Scientists are exploring methods to introduce additional functional groups into its structure, thereby increasing its versatility in different chemical systems. For instance, the introduction of hydroxyl or amine groups could enhance its compatibility with various biomolecules or enable its use in polymer-based materials.

In conclusion, Methyl 4-{2-(1-methylpyrrolidinone)}benzenecarboxylate (CAS No: 477872-00-7) is a multifaceted organic compound with significant potential across diverse fields. Its unique structural features make it an invaluable tool for researchers seeking innovative solutions in drug delivery, catalysis, and material science. As advancements continue to be made in synthetic methodologies and application development, this compound is poised to play an increasingly important role in both academic and industrial settings.